Cas no 2229325-09-9 (4-(3-Fluoro-5-methylphenyl)oxane-2,6-dione)

• Product Name: 4-(3-Fluoro-5-methylphenyl)oxane-2,6-dione
• CAS No: 2229325-09-9
• MF: C₁₂H₁₁FO₃
• MW: 222.212347269058
• CID: 5778834
• PubChem ID: 165670099
• Update Time: 2025-05-24

4-(3-Fluoro-5-methylphenyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-5-methylphenyl)oxane-2,6-dione
• EN300-1739209
• 2229325-09-9
• 4-(3-Fluoro-5-methylphenyl)oxane-2,6-dione

• Inchi： 1S/C12H11FO3/c1-7-2-8(4-10(13)3-7)9-5-11(14)16-12(15)6-9/h2-4,9H,5-6H2,1H3
• InChI Key： QBORDTNSGKMMHB-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)C1CC(=O)OC(C1)=O

Computed Properties

• Exact Mass: 222.06922237g/mol
• Monoisotopic Mass: 222.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-(3-Fluoro-5-methylphenyl)oxane-2,6-dione

Recent Advances in the Study of 4-(3-Fluoro-5-methylphenyl)oxane-2,6-dione (CAS: 2229325-09-9)

4-(3-Fluoro-5-methylphenyl)oxane-2,6-dione (CAS: 2229325-09-9) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxane-2,6-dione scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and neurodegenerative diseases. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-(3-Fluoro-5-methylphenyl)oxane-2,6-dione has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to achieve a more sustainable and scalable production process. The compound's structural features, including the fluorine substitution and the oxane ring, contribute to its stability and bioavailability, making it a viable candidate for further drug development.

In vitro and in vivo studies have demonstrated that 4-(3-Fluoro-5-methylphenyl)oxane-2,6-dione exhibits potent anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential utility in treating chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate neuroprotective properties, possibly through the modulation of oxidative stress pathways, which could have implications for neurodegenerative disorders like Alzheimer's disease.

Recent pharmacokinetic studies have further elucidated the compound's metabolic stability and tissue distribution. The fluorine atom at the 3-position of the phenyl ring enhances metabolic resistance, leading to a longer half-life in vivo. This property, combined with its favorable safety profile in animal models, positions 4-(3-Fluoro-5-methylphenyl)oxane-2,6-dione as a promising lead compound for further preclinical and clinical evaluation.

Despite these encouraging results, challenges remain in the development of 4-(3-Fluoro-5-methylphenyl)oxane-2,6-dione as a therapeutic agent. Issues such as formulation optimization, potential drug-drug interactions, and long-term toxicity need to be addressed in future studies. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, 4-(3-Fluoro-5-methylphenyl)oxane-2,6-dione (CAS: 2229325-09-9) represents a promising avenue for drug discovery, with its unique chemical structure and multifaceted biological activities. Continued research into its mechanisms of action and therapeutic potential will be essential to fully realize its clinical benefits. This compound exemplifies the intersection of chemical innovation and biological relevance, highlighting the importance of interdisciplinary approaches in modern pharmaceutical research.